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Compound of Interest

Compound Name: DL-3-phenyllactic Acid-d3

Cat. No.: B12360300 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential information for the safe disposal of DL-3-
phenyllactic Acid-d3, a deuterated analogue of phenyllactic acid. The following procedures

are based on general safety data for similar, non-deuterated compounds and should be

supplemented by a thorough review of the specific Safety Data Sheet (SDS) for the deuterated

product and adherence to all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle DL-3-phenyllactic Acid-d3
with care to minimize exposure risks. This compound is a solid and may cause eye, skin, and

respiratory tract irritation[1]. The toxicological properties of this specific deuterated material

have not been fully investigated[1].

Key safety measures include:

Avoid Contact: Do not ingest, inhale, or allow the substance to come into contact with eyes,

skin, or clothing[2].

Ventilation: Use only in a well-ventilated area or outdoors to avoid breathing dust, fumes, or

vapors[3].
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Hygiene: Wash hands thoroughly after handling the material. Contaminated clothing should

be removed and washed before reuse[1][3].

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[4].

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure[3][4].

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a NIOSH-

approved respirator (e.g., type N95).

Step-by-Step Disposal Protocol
The primary method for the disposal of DL-3-phenyllactic Acid-d3 is to treat it as a chemical

waste product and dispose of it through an approved waste disposal plant[3].

Containerization: Carefully sweep up or vacuum the solid material, avoiding dust generation,

and place it into a suitable, clearly labeled, and tightly sealed disposal container[1][3].

Labeling: The waste container must be accurately labeled with the chemical name ("DL-3-
phenyllactic Acid-d3") and any relevant hazard warnings.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[3][4].

Waste Collection: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal company. Adhere to all institutional and local regulations regarding chemical

waste pickup and disposal.

Spill Cleanup: In the event of a spill, immediately clean it up while wearing the appropriate

personal protective equipment. Vacuum or sweep up the material and place it in a suitable

disposal container[1]. Ensure the area is well-ventilated[1].

Personal Protective Equipment (PPE) Summary
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations.[4]

Skin Protection
Protective gloves and clothing to prevent skin

contact.[3][4]

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved N95 respirator or

equivalent is recommended.

Disposal Workflow

Preparation Handling & Containment Final Disposal

Start: Need to Dispose of DL-3-phenyllactic Acid-d3 Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Carefully Collect Waste Material Place in a Labeled, Sealed Container Store in a Secure, Ventilated Area Transfer to an Approved

Waste Disposal Facility End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-3-phenyllactic Acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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